![molecular formula C30H48O3 B1261572 (3S,3aS,5aR,5bR,7aR,8S,10S,11aR,11bR,13aR,13bS)-10-hydroxy-3-isopropenyl-5a,5b,8,11a,13b-pentamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid](/img/structure/B1261572.png)
(3S,3aS,5aR,5bR,7aR,8S,10S,11aR,11bR,13aR,13bS)-10-hydroxy-3-isopropenyl-5a,5b,8,11a,13b-pentamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid
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Overview
Description
(3S,3aS,5aR,5bR,7aR,8S,10S,11aR,11bR,13aR,13bS)-10-hydroxy-3-isopropenyl-5a,5b,8,11a,13b-pentamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid is a natural product found in Dryopteris crassirhizoma with data available.
Scientific Research Applications
Molecular Structure and Conformation
Research on cyclopenta[a]chrysene derivatives often focuses on their molecular structure and conformation. For instance, studies have examined the pentacyclic triterpenoide skeleton of these molecules, revealing that their five-membered ring A typically exhibits an envelope conformation, while six-membered rings B–E adopt chair conformations. Such investigations provide insights into the stereochemical properties of these compounds (Froelich et al., 2009).
Isolation and Structural Elucidation
Research has also been dedicated to isolating specific derivatives from natural sources and elucidating their structures. For example, filic-3-ene, a pentacyclic triterpene, was isolated from Davallia canariensis, with its structure confirmed as a pentacyclic molecule with four six-membered rings and one five-membered ring. These studies contribute to the understanding of natural compounds and their potential applications (González-Platas et al., 1999).
Pharmaceutical Research
In pharmaceutical research, cyclopenta[a]chrysene derivatives have been investigated for their binding affinities to specific receptors. For example, a study on phytoconstituents isolated from Polygonum glabrum and Buddleja asiatica identified a specific ligand with potential binding affinity to cardiovascular disorder receptors. This kind of research is crucial in the development of new drugs and therapeutic agents (Raja & Ramya, 2018).
Crystallography and Polymorphism
Another area of focus is crystallography and polymorphism of these compounds. Studies have explored different polymorphic forms, detailing their molecular geometry and supramolecular organization. Such research is valuable for understanding the physical properties of these compounds and their behavior in different crystalline forms (Brito et al., 2010).
properties
Product Name |
(3S,3aS,5aR,5bR,7aR,8S,10S,11aR,11bR,13aR,13bS)-10-hydroxy-3-isopropenyl-5a,5b,8,11a,13b-pentamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid |
---|---|
Molecular Formula |
C30H48O3 |
Molecular Weight |
456.7 g/mol |
IUPAC Name |
(3S,3aS,5aR,5bR,7aR,8S,10S,11aR,11bR,13aR,13bS)-10-hydroxy-5a,5b,8,11a,13b-pentamethyl-3-prop-1-en-2-yl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysene-8-carboxylic acid |
InChI |
InChI=1S/C30H48O3/c1-18(2)20-10-13-26(3)21(20)11-14-29(6)23(26)8-9-24-27(4)16-19(31)17-28(5,25(32)33)22(27)12-15-30(24,29)7/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)/t19-,20+,21-,22+,23+,24+,26-,27-,28-,29+,30+/m0/s1 |
InChI Key |
FACSHOVTXPPTBM-VAQMRQJYSA-N |
Isomeric SMILES |
CC(=C)[C@H]1CC[C@]2([C@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C[C@@H](C[C@]5(C)C(=O)O)O)C)C)C)C |
Canonical SMILES |
CC(=C)C1CCC2(C1CCC3(C2CCC4C3(CCC5C4(CC(CC5(C)C(=O)O)O)C)C)C)C |
synonyms |
dryopteric acid A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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